![molecular formula C14H21N3O2 B4795672 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide](/img/structure/B4795672.png)
2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide
Overview
Description
2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide, also known as PPMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is a hydrazine derivative that is structurally similar to other compounds that have been used in the treatment of cancer and other diseases. PPMP has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide has been shown to inhibit the activity of glucosylceramide synthase, an enzyme that is involved in the production of certain lipids in the body. By inhibiting this enzyme, 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide is believed to disrupt the production of these lipids, which can have a range of effects on cellular function.
Biochemical and Physiological Effects
2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide has been shown to have a range of biochemical and physiological effects, including anti-cancer properties and effects on lipid metabolism. In addition, 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide has been shown to have effects on cellular signaling pathways, which can impact a range of different cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide in lab experiments is that it has been shown to have a range of effects on cellular function, making it a versatile tool for studying a range of different biological processes. However, one limitation of using 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions that could be pursued in 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide research. One area of focus could be on further understanding the mechanism of action of 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide, which could provide insight into its potential applications in medical research. Additionally, further studies could be conducted to explore the potential therapeutic applications of 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide in a range of different diseases and conditions. Finally, new synthetic methods for producing 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide could be developed, which could improve its availability and accessibility for use in scientific research.
Scientific Research Applications
2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide has been used in a number of scientific studies due to its potential applications in medical research. One area of research that has focused on 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide is cancer research. 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide has been shown to have anti-cancer properties, and has been studied as a potential treatment for a range of different types of cancer. Other areas of research that have focused on 2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide include neurodegenerative diseases and metabolic disorders.
properties
IUPAC Name |
1-(2-phenylbutanoylamino)-3-propylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O2/c1-3-10-15-14(19)17-16-13(18)12(4-2)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3,(H,16,18)(H2,15,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFKJBWQINRUKPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)NNC(=O)C(CC)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-phenylbutanoyl)-N-propylhydrazinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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